Cas no 1261740-37-7 (1-Oxoisoindoline-4-carboxylic acid)

1-Oxoisoindoline-4-carboxylic acid is a versatile organic compound with significant applications in pharmaceutical research. It serves as a key intermediate in the synthesis of various bioactive molecules, offering high purity and stability. Its unique structural features enable efficient cross-coupling reactions, enhancing the synthesis of complex organic compounds. This compound is highly valued for its potential in drug discovery and medicinal chemistry due to its ability to facilitate the creation of novel therapeutic agents.

1-Oxoisoindoline-4-carboxylic acid structure

1261740-37-7 structure

Product Name:1-Oxoisoindoline-4-carboxylic acid

CAS No:1261740-37-7

MF:C₉H₇NO₃

MW:177.156782388687

MDL:MFCD18417299

CID:1038202

PubChem ID:53407238

Update Time:2025-06-20

1-Oxoisoindoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Oxoisoindoline-4-carboxylic acid
- 1H-Isondole-4-carboxylicacid-2,3-dihydro-1-oxo
- 2,3-dihydro-1-oxo-1H-Isoindole-4-carboxylic acid
- 1-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid
- AS-47328
- SY240470
- SB32426
- AKOS016001779
- 1-oxo-2,3-dihydroisoindole-4-carboxylic acid
- MFCD18417299
- 1261740-37-7
- 1-Oxoisoindoline-4-carboxylicacid
- 1H-Isoindole-4-carboxylic acid, 2,3-dihydro-1-oxo-
- DTXSID70695826
- Z1255438348
- F13283
- CS-0309198
- A889614
- DB-062463
- 1-oxo-1H-isoindole-4-carboxylic acid
- EN300-1692832
- 1-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid, AldrichCPR
- MDL： MFCD18417299
- Inchi： 1S/C9H7NO3/c11-8-5-2-1-3-6(9(12)13)7(5)4-10-8/h1-3H,4H2,(H,10,11)(H,12,13)
- InChI Key： QDZWVSYHCSDGDX-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=C(C(=O)O)C=2CN1

Computed Properties

Exact Mass: 177.042593085g/mol
Monoisotopic Mass: 177.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 546.7±50.0 °C at 760 mmHg
Flash Point: 284.5±30.1 °C
Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-Oxoisoindoline-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Oxoisoindoline-4-carboxylic acid Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0496-500mg	1-Oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid	1261740-37-7	97%	500mg	2959.67CNY	2021-05-07
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